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Compound of Interest

Compound Name: Phenyiltrichlorogermane

Cat. No.: B087307

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of
phenylgermanium trichloride (CeHsGeCls). The information is curated for professionals in
research, scientific, and drug development fields, presenting quantitative data, experimental
methodologies, and a logical workflow for its synthesis.

Quantitative Physical Data

The physical properties of phenylgermanium trichloride are summarized in the table below for
easy reference and comparison. These parameters are critical for its application in synthesis,
catalysis, and materials science.
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Physical Property Value Notes
Molecular Formula CeHsClsGe [1]
Molecular Weight 256.09 g/mol [2]
Appearance Colorless to pale yellow liquid [2]

Melting Point 0°C (<0 °C) [2][3]
Boiling Point 105-106 °C at 12 mmHg
Density 1.584 g/mL at 25 °C
Refractive Index 1.5520-1.5550 at 20 °C

Experimental Protocols for Physical
Characterization

The determination of the physical characteristics of a compound like phenylgermanium
trichloride relies on standardized laboratory procedures. Below are detailed methodologies for
the key experiments cited.

1. Melting Point Determination (Capillary Method)

The melting point is a crucial indicator of a substance's purity. For phenylgermanium trichloride,
which has a melting point around 0 °C, a cryostatic melting point apparatus is required.

e Principle: A small, powdered sample is heated at a controlled rate, and the temperature
range from the first sign of melting to the complete liquefaction is recorded.[4][5]

o Apparatus: Melting point apparatus with a cooling system (e.g., Mel-Temp or similar),
capillary tubes.

e Procedure:
o A small amount of solidified phenylgermanium trichloride is finely crushed.

o The powdered sample is packed into a capillary tube to a height of 2-3 mm.[6]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Survey_of_Chemistry_I_Labs/3%3A_Energy_and_Matter/3.2%3A_Lab_-_Density_of_Solids_and_Liquids
https://www.eag.com/techniques/density-determination-of-solids-and-liquids/
https://www.eag.com/techniques/density-determination-of-solids-and-liquids/
https://www.eag.com/techniques/density-determination-of-solids-and-liquids/
https://www.mt.com/us/en/home/applications/Laboratory_weighing/density-measurement.html
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o The capillary tube is placed in the heating block of the melting point apparatus, which has
been pre-cooled.

o The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as it approaches
the expected melting point.

o The temperature at which the first drop of liquid appears is recorded as the onset of
melting.

o The temperature at which the entire sample becomes a clear liquid is recorded as the
completion of melting.[4] The range between these two temperatures is the melting point
range.

2. Boiling Point Determination at Reduced Pressure (Distillation Method)

Since phenylgermanium trichloride has a high boiling point at atmospheric pressure, its boiling
point is typically determined under reduced pressure to prevent decomposition.

 Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals
the applied pressure.[7] By reducing the pressure, the boiling point is lowered.

» Apparatus: Distillation setup including a round-bottom flask, condenser, receiving flask,
thermometer, and a vacuum source with a manometer.

e Procedure:

o A sample of phenylgermanium trichloride is placed in the round-bottom flask along with
boiling chips or a magnetic stir bar.

o The distillation apparatus is assembled, ensuring all joints are properly sealed to maintain
a vacuum.

o The system is evacuated to the desired pressure (e.g., 12 mmHg), which is monitored with
a manometer.

o The flask is gently heated.
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o The temperature is recorded when the liquid is actively boiling and a steady stream of
distillate is collected. The thermometer bulb should be positioned so that it is bathed in the
vapor of the boiling liquid.[8]

o The observed temperature is the boiling point at that specific reduced pressure.
3. Density Measurement (Pycnometer Method)
The density is determined by measuring the mass of a known volume of the liquid.
e Principle: Density is the ratio of mass to volume (p = m/V).[9]
o Apparatus: Pycnometer (a glass flask with a precisely known volume), analytical balance.
e Procedure:
o The empty pycnometer is weighed accurately.

o The pycnometer is filled with phenylgermanium trichloride, ensuring no air bubbles are
trapped. The temperature of the liquid should be controlled, typically at 25 °C.

o The filled pycnometer is weighed.

o The mass of the phenylgermanium trichloride is calculated by subtracting the mass of the
empty pycnometer from the mass of the filled pycnometer.

o The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

4. Refractive Index Measurement (Abbe Refractometer)

The refractive index is a measure of how light propagates through a substance and is a useful
physical constant for identification.

e Principle: The refractive index is determined by measuring the critical angle of total internal
reflection of light as it passes from a prism of known refractive index to the sample.[10]

o Apparatus: Abbe refractometer, constant temperature water bath.
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e Procedure:

o The prism of the Abbe refractometer is cleaned and calibrated using a standard of known
refractive index (e.g., distilled water).

o Afew drops of phenylgermanium trichloride are placed on the surface of the prism.

o The prism is closed, and the sample is allowed to equilibrate to the desired temperature
(typically 20 °C) by circulating water from a constant temperature bath.

o Lightis passed through the sample, and the eyepiece is adjusted until the dividing line
between the light and dark fields is sharp and centered on the crosshairs.

o The refractive index is read directly from the instrument's scale.

Logical Workflow: Synthesis of Phenylgermanium
Trichloride

Phenylgermanium trichloride can be synthesized through various methods. One common
laboratory-scale method involves the reaction of a Grignard reagent or an organolithium
reagent with germanium tetrachloride. Another approach is the direct synthesis from metallic
germanium and chlorobenzene. The following diagram illustrates a simplified workflow for the
synthesis via an organolithium reagent.

Reactants:
- Phenyl Lithium (CsHsLi)
- Germanium Tetrachloride (GeCls)

uuuuuuuuuuuu Aqueous Work-up
&Phase Separation

Drying Agent
(e.g., MgSO4)

Reaction Conditions:
- Anhydrous & Oxygen-free
- Organic Solvent (e.g., Ether)
- Controlled Temperature
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Caption: Simplified workflow for the synthesis of Phenylgermanium Trichloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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